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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B1196719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of (+)-Biotin-p-

nitrophenyl ester ((+)-Biotin-ONP), a crucial reagent for biotinylation in various biochemical

and pharmaceutical applications. Detailed experimental protocols, data summaries, and

workflow visualizations are presented to facilitate its preparation and purification in a laboratory

setting.

Introduction
(+)-Biotin-p-nitrophenyl ester, also known as Biotin-ONP, is an activated form of biotin used for

the covalent attachment of the biotin moiety to proteins, peptides, and other molecules

containing primary amino groups. The p-nitrophenyl group serves as a good leaving group,

facilitating the acylation of nucleophiles. This reagent is noted for its enhanced solubility and

reactivity compared to other biotinylating agents like Biotin-N-hydroxysuccinimide ester (Biotin-

NHS). This guide details a common and effective method for its synthesis and subsequent

purification.

Properties of (+)-Biotin-ONP
A summary of the key physical and chemical properties of (+)-Biotin-ONP is provided in the

table below.
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Property Value Reference(s)

Chemical Formula C₁₆H₁₉N₃O₅S [1][2]

Molecular Weight 365.40 g/mol [1][2]

Appearance White to yellow powder [1]

Melting Point 160 - 165 °C [1]

Solubility
Soluble in methanol (25

mg/mL), DMF, and DMSO.
[3][4][5]

Purity (typical) ≥ 98% (HPLC)

Synthesis of (+)-Biotin-ONP via Steglich
Esterification
The most common and efficient method for the synthesis of (+)-Biotin-ONP is the Steglich

esterification, which utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-

dimethylaminopyridine (DMAP) as a catalyst.[3][6][7] This method is renowned for its mild

reaction conditions, making it suitable for substrates that may be sensitive to harsher reagents.

[7]

Signaling Pathway of Steglich Esterification
The reaction proceeds through the activation of the carboxylic acid group of biotin by DCC to

form a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer catalyst,

forming a reactive amide that is subsequently attacked by the hydroxyl group of p-nitrophenol

to yield the desired ester and the byproduct, dicyclohexylurea (DCU).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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